molecular formula C10H11BrO B8461589 1-Bromomethyl-4-methoxy-2-vinylbenzene

1-Bromomethyl-4-methoxy-2-vinylbenzene

Cat. No.: B8461589
M. Wt: 227.10 g/mol
InChI Key: HVKUBMUKSRWLDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromomethyl-4-methoxy-2-vinylbenzene is a useful research compound. Its molecular formula is C10H11BrO and its molecular weight is 227.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11BrO

Molecular Weight

227.10 g/mol

IUPAC Name

1-(bromomethyl)-2-ethenyl-4-methoxybenzene

InChI

InChI=1S/C10H11BrO/c1-3-8-6-10(12-2)5-4-9(8)7-11/h3-6H,1,7H2,2H3

InChI Key

HVKUBMUKSRWLDK-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)CBr)C=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (4-methoxy-2-vinylphenyl)-methanol (7.90 g, 48.2 mmol) in diethyl ether (100 mL) at 0° C. is added PBr3 (5.0 mL, 53 mmol) over 1 min. Water is added carefully to destroy excess PBr3. The mixture is partitioned carefully between EtOAc and NaHCO3 (plus a small amount of KOH to adjust pH to 7˜8). The organic extract is dried with MgSO4 and concentrated to give the title compound and it is used directly in the next step: 1H NMR (CDCl3) δ 3.83 (s, 3H), 4.57 (s, 2H), 5.44 (dd, J=1, 11 Hz, 1H), 5.74 (dd, J=1, 17 Hz, 1H), 6.81 (dd, J=3, 8 Hz, 1H), 7.03 (d, J=2 Hz, 1H), 7.06 (dd, J=11, 17 Hz, 1H), 7.25 (d, J=8 Hz, 1H).
Quantity
7.9 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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